2-(4-(2-chlorobenzamido)phenyl)-N-cyclopropyl-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(2-chlorobenzoyl)amino]phenyl]-N-cyclopropyltetrazole-5-carboxamide
• InChI: InChI=1S/C18H15ClN6O2/c19-15-4-2-1-3-14(15)17(26)20-12-7-9-13(10-8-12)25-23-16(22-24-25)18(27)21-11-5-6-11/h1-4,7-11H,5-6H2,(H,20,26)(H,21,27)
• InChI Key: ULSIKFREHMLSDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C18H15ClN6O2
• Molecular Weight: 382.8 g/mol

Description

This compound is a benzamide derivative, which is a class of compounds containing a carboxamide group (CONH2) attached to a benzene ring. Benzamides and their derivatives have been studied for their potential biological activities, including antiproliferative and antimicrobial activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as 1H NMR, 13C NMR, IR, and mass spectrometry. These techniques can provide information about the types of atoms in the compound, their connectivity, and the functional groups present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which it is used. Benzamide derivatives can undergo a variety of reactions, including nucleophilic aromatic substitution.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties and how it is used. It’s important to handle all chemicals with appropriate safety precautions, and to refer to the relevant safety data sheets for information on hazards, handling, storage, and disposal.

Future Directions

The future research directions for this compound would likely depend on its observed biological activities. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail. For example, if it shows antiproliferative activity, it could be studied in various cancer models to understand its mechanism of action and potential as a therapeutic agent.